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Compound of Interest

Compound Name: Denudadione C

Cat. No.: B1153195 Get Quote

Notice to the Reader:

Following a comprehensive search of available scientific literature and databases, we have

been unable to identify any specific information pertaining to a compound designated as

"Denudatin C." It is possible that this name is a novel internal designation not yet disclosed in

public forums, or that there may be a typographical error in the compound's name.

Our search did yield a reference to "denudatine," a C19-diterpenoid alkaloid isolated from the

plant Delphinium denudatum. However, the available information on denudatine is sparse and

does not contain the detailed mechanistic data required to construct the in-depth technical

guide as requested.

Therefore, we are unable to provide a detailed summary of the mechanism of action,

quantitative data, experimental protocols, or signaling pathway diagrams for "Denudatin C" at

this time. We recommend verifying the compound's name and designation.

Should a correct and identifiable compound name be provided, we would be pleased to revisit

this request and generate the comprehensive technical guide as originally outlined.

To cite this document: BenchChem. [In-depth Technical Guide: Initial Mechanistic
Investigations of Denudatin C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1153195#denudadione-c-mechanism-of-action-initial-
investigation]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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